4H-Thiopyran-4-one, 2,6-dimethyl-

• CAS No.: 1073-80-9
• Molecular Formula: C7H8OS
• Molecular Weight: 140.20 g/mol
• IUPAC Name: 2,6-dimethylthiopyran-4-one
• InChI: InChI=1S/C7H8OS/c1-5-3-7(8)4-6(2)9-5/h3-4H,1-2H3
• InChI Key: MLLXQIBDAWOCBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)C=C(S1)C

Description

4H-Thiopyran-4-one, 2,6-dimethyl- is a useful research compound. Its molecular formula is C7H8OS and its molecular weight is 140.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4H-Thiopyran-4-one, 2,6-dimethyl- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4H-Thiopyran-4-one, 2,6-dimethyl- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

2,6-Dimethyl-4-pyranone (0.25 g, 2.0 mmol) in toluene (10 ml) was treated with Lawesson's reagent (0.22 g, 1.1 mmol) and heated at 100° C. for 3h. A further quantity of Lawesson's reagent (0.22 g, 1.1 mmol) was added and the mixture heated at 100° C. for 0.75h. The mixture was allowed to cool, then purified on silica gel 60 eluting with ethanol and dichloromethane (1:9) to give the title compound (0.28 g, 98%).